Cas no 23749-19-1 (Benzamide,N-[2-[4-[[[(2-cyclohepten-1-ylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-2-ethoxy-5-methyl-)

Benzamide,N-[2-[4-[[[(2-cyclohepten-1-ylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-2-ethoxy-5-methyl- structure
23749-19-1 structure
Product name:Benzamide,N-[2-[4-[[[(2-cyclohepten-1-ylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-2-ethoxy-5-methyl-
CAS No:23749-19-1
MF:C26H33N3O5S
MW:499.622325658798
CID:1415016

Benzamide,N-[2-[4-[[[(2-cyclohepten-1-ylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-2-ethoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[2-[4-[[[(2-cyclohepten-1-ylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-2-ethoxy-5-methyl-
    • Benzamide, N-[2-[4-[[[(2-cyclohepten-1-ylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-2-ethoxy-5-methyl-
    • Inchi: 1S/C26H33N3O5S/c1-3-34-24-15-10-19(2)18-23(24)25(30)27-17-16-20-11-13-22(14-12-20)35(32,33)29-26(31)28-21-8-6-4-5-7-9-21/h6,8,10-15,18,21H,3-5,7,9,16-17H2,1-2H3,(H,27,30)(H2,28,29,31)
    • InChI Key: ZXBAIHNEQOKVOE-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CC=C(S(NC(NC2CCCCC=C2)=O)(=O)=O)C=C1)(=O)C1=CC(C)=CC=C1OCC

Computed Properties

  • Exact Mass: 499.21429

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • PSA: 113.6
  • pka: 5.04±0.10(Predicted)

Benzamide,N-[2-[4-[[[(2-cyclohepten-1-ylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-2-ethoxy-5-methyl- Related Literature

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